Cas no 1240526-65-1 (1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)-
• CAS No: 1240526-65-1
• MF: C₁₂H₁₅F₃N₂O₂
• MW: 276.254913568497
• CID: 5231401
• Update Time: 2025-10-29

1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-2-ylmethyl)-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
• 1-(piperidin-2-ylmethyl)-4-(trifluoromethyl)pyrrole-3-carboxylic acid
• 1-[(Piperidin-2-yl)methyl]-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
• 1-(2-Piperidinylmethyl)-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
• 1-[(Piperidin-2-yl)methyl]-4-(trifluoromethyl)-1H-pyrrole-3-carboxylicacid
• 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)-

• Inchi： 1S/C12H15F3N2O2/c13-12(14,15)10-7-17(6-9(10)11(18)19)5-8-3-1-2-4-16-8/h6-8,16H,1-5H2,(H,18,19)
• InChI Key： UQHODNJCIKJHTH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN(C=1)CC1CCCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: -0.8
• Topological Polar Surface Area: 54.3

Additional information on 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)-

Comprehensive Overview of 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)- (CAS No. 1240526-65-1)

The compound 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)- (CAS No. 1240526-65-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole core substituted with a trifluoromethyl group and a piperidinylmethyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in 1H-Pyrrole-3-carboxylic acid derivatives is their role in addressing modern healthcare challenges, such as antimicrobial resistance and targeted cancer therapies. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising candidate for further exploration. Recent studies have highlighted its potential as a building block for small-molecule inhibitors, which are critical in the development of precision medicines.

From a synthetic chemistry perspective, the incorporation of a piperidinylmethyl moiety into the pyrrole ring system introduces additional versatility. This structural feature is often associated with improved binding affinity to biological targets, such as enzymes and receptors. As a result, 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)- is frequently discussed in forums and publications focusing on structure-activity relationship (SAR) studies. Its relevance to fragment-based drug design further underscores its importance in contemporary research.

In addition to its pharmaceutical applications, this compound has also been explored in material science, particularly in the development of functionalized polymers and organic electronic materials. The trifluoromethyl group's electron-withdrawing properties can influence the electronic characteristics of conjugated systems, making it useful for designing advanced materials with tailored optoelectronic properties. This dual applicability in both life sciences and material science highlights the compound's interdisciplinary significance.

For researchers and industry professionals seeking high-quality 1H-Pyrrole-3-carboxylic acid derivatives, understanding the synthetic routes and purification methods for CAS No. 1240526-65-1 is essential. Recent advancements in green chemistry have also prompted investigations into more sustainable production processes for such compounds, aligning with global trends toward environmentally friendly manufacturing practices. Questions like "How to synthesize 1-(2-piperidinylmethyl)-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid?" or "What are the latest applications of trifluoromethyl-substituted pyrroles?" are commonly searched, reflecting the compound's relevance in cutting-edge research.

In summary, 1H-Pyrrole-3-carboxylic acid, 1-(2-piperidinylmethyl)-4-(trifluoromethyl)- (CAS No. 1240526-65-1) represents a versatile and highly functionalized compound with broad potential across multiple scientific disciplines. Its structural features, including the pyrrole core, trifluoromethyl group, and piperidinylmethyl side chain, make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.